2-(2,4,5-Trichlorophenoxy) tetrahydropyran

• Molecular Formula: C11H11Cl3O2
• Molecular Weight: 281.6 g/mol
• IUPAC Name: 2-(2,4,5-trichlorophenoxy)oxane
• InChI: InChI=1S/C11H11Cl3O2/c12-7-5-9(14)10(6-8(7)13)16-11-3-1-2-4-15-11/h5-6,11H,1-4H2
• InChI Key: SGFGNVUSJGALDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC2=CC(=C(C=C2Cl)Cl)Cl

Description

2-(2,4,5-Trichlorophenoxy) tetrahydropyran is a useful research compound. Its molecular formula is C11H11Cl3O2 and its molecular weight is 281.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4,5-trichlorophenol (9.85 g., 0.05 moles) and dihydropyran (9.1 ml., 0.10 moles) are mixed in 100 ml. of benzene as a solvent. Upon addition of 1.0 g. of naphthalene sulfonic acid, as catalyst, the reaction is exothermic and the solution turns a light purple color. The reaction mixture is cooled to room temperature and allowed to stand for about one-half hour. The reaction mixture is washed with dilute sodium carbonate solution and the color turns to a light orange. The solution is dried over magnesium sulfate and then the solvent is evaporated in vacuo to yield 14.5 g. of an orange oil, nD30 =1.5408.